Cas no 1782714-41-3 (tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-1-carboxylate
• CAS No: 1782714-41-3
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 5799671
• PubChem ID: 83693775
• Update Time: 2025-10-28

tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-1-carboxylate
• EN300-1626504
• 1782714-41-3

• Inchi： 1S/C13H22N4O2/c1-12(2,3)19-11(18)17-8-6-13(14,9-17)10-5-7-16(4)15-10/h5,7H,6,8-9,14H2,1-4H3
• InChI Key： JWEHSPROXDCSNE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=CN(C)N=2)(C1)N)=O

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-1-carboxylate

tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-1-carboxylate (CAS No. 1782714-41-3) is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological activities, and potential applications of this compound.

The molecular structure of tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-1-carboxylate is characterized by a pyrrolidine ring substituted with an amino group and a pyrazole moiety. The presence of the pyrazole ring introduces aromaticity and enhances the compound's stability, while the amino group contributes to its potential bioactivity. The tert-butyl ester group further modifies the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazoles in medicinal chemistry. The pyrazole moiety in this compound has been shown to exhibit anti-inflammatory, antifungal, and anticancer activities. Researchers have explored the role of tert-butyl 3-amino derivatives in modulating enzyme activity, particularly in kinase inhibition, which is crucial for treating various diseases such as cancer and inflammatory disorders.

The synthesis of tert-butyl 3-amino derivatives involves a multi-step process that includes nucleophilic substitution, condensation reactions, and esterification. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. This approach not only simplifies the synthesis but also aligns with green chemistry principles by reducing reaction time and energy consumption.

In terms of pharmacokinetics, tert-butyl esters are known for their improved absorption profiles compared to other ester groups. This makes tert-butyl 3-amino derivatives suitable for oral drug delivery systems. Preclinical studies have demonstrated moderate bioavailability and favorable pharmacokinetic parameters, suggesting its potential as a lead compound in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of tert-butyl 3-amino derivatives with various therapeutic targets. Molecular docking studies have revealed strong interactions between the amino group and key residues in protein active sites, indicating its potential as a modulator of protein-protein interactions (PPIs). PPI modulation is a promising strategy for treating diseases such as Alzheimer's disease and cancer.

The application of tert-butyl 3-amino derivatives extends beyond pharmaceuticals. Its unique chemical structure makes it a valuable intermediate in organic synthesis. Researchers have utilized this compound as a building block for constructing more complex molecules with enhanced bioactivity. For instance, its use in synthesizing macrocyclic compounds has opened new avenues for developing cyclic peptide mimetics.

In conclusion, tert-butyl 3-amino-3-(1-methyl-1H-pyrazol-3-yl)pyrrolidine-1-carboxylate (CAS No. 1782714-41